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Compound of Interest

Compound Name: Ethiozin

CAS No.: 64529-56-2

Cat. No.: B1671407 Get Quote

Document Control: Version 2.1 | Scope: Laboratory & Analytical Handling

Executive Summary & Chemical Identity
Ethiozin (4-amino-6-tert-butyl-3-ethylthio-1,2,4-triazin-5(4H)-one) is a triazinone herbicide

acting as a Photosystem II inhibitor. While often encountered in agricultural contexts, laboratory

handling for analytical standard preparation or toxicological screening requires a distinct safety

protocol due to the high concentration of the active pharmaceutical ingredient (API) or neat

standard.

This guide moves beyond generic MSDS advice, providing a self-validating safety system for

researchers. It prioritizes the prevention of mucosal absorption and inhalation of fine

particulates during weighing and solubilization.
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Parameter Specification Critical Hazard Note

CAS Number 64529-53-1
Unique identifier for inventory

verification.

Physical State Crystalline Solid
High risk of aerosolization

during weighing.

Toxicity Acute Oral/Inhalation

Harmful if swallowed or

inhaled. Moderate eye irritant.

[1]

Reactivity Thermal Decomposition

Releases toxic oxides of

Nitrogen (

) and Sulfur (

) upon heating.

Solubility Low (Water), High (Organic)
Lipophilic nature increases

dermal absorption potential.

Personal Protective Equipment (PPE) Matrix
Rationale: Ethiozin is lipophilic. Standard latex gloves offer insufficient permeation resistance

against organic solvents used to solubilize this compound (e.g., Acetone, Methanol). The

following matrix is designed for zero-breakthrough protection.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://images.thdstatic.com/catalog/pdfImages/f5/f567fc2f-5001-4cfa-8c53-cfdd657408d7.pdf
https://www.benchchem.com/product/b1671407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Zone Required Equipment
Technical Specification &
Logic

Respiratory N95/P100 or PAPR

Why: Solid Ethiozin creates

invisible micro-dust during

spatula transfer. Standard:

NIOSH-approved. Use P100 if

handling >1g quantities outside

a fume hood.

Dermal (Hands) Double Gloving System

Inner: 4 mil Nitrile (Tactility).

Outer: 5-8 mil Nitrile or

Laminate (Solvent Barrier).

Why: Prevents micro-tears and

solvent permeation.

Ocular Chemical Goggles

Why: Safety glasses have

gaps. Goggles seal against

airborne dust and splashes.[2]

Standard: ANSI Z87.1 Impact

+ Splash rated.

Body Tyvek® Lab Coat

Why: Cotton coats absorb and

retain chemical dust. Tyvek

sheds particulates and resists

splashes.

Operational Protocol: The Self-Validating Workflow
Expert Insight: Safety is not a checklist; it is a loop. The following workflow integrates "Stop/Go"

validation points where the researcher must actively verify system integrity before proceeding.

Phase 1: Preparation & Validation
Engineering Control: All handling of solid Ethiozin must occur within a certified Chemical

Fume Hood.

Validation Step (The Tissue Test): Tape a delicate tissue strip to the sash bottom. Ensure it is

pulled inward by the draft (Face velocity check: 80–100 fpm).
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Glove Integrity Check: Inflate the outer glove with air and squeeze to check for pinholes

before donning.

Phase 2: Solubilization (Critical Risk Point)
Context: Solubilizing Ethiozin usually involves organic solvents, which act as a vehicle for skin

absorption.

Weighing: Use an anti-static weighing boat. Static charge can cause Ethiozin crystals to

"jump," contaminating the balance.

Transfer: Dissolve the solid inside the hood immediately after weighing. Do not transport dry

powder across the lab.

Decontamination: Wipe the balance and surrounding area with a soap/water solution

(Ethiozin is weak-acid stable but susceptible to hydrolysis at high pH) followed by an

ethanol rinse.

Phase 3: Waste Management
Solid Waste: Contaminated weighing boats and gloves go into "Hazardous Solid Waste"

(Incineration stream).

Liquid Waste: Collect in "Halogenated/Non-Halogenated Organic" streams depending on the

solvent used. Do not pour down the drain—Ethiozin is a groundwater pollutant.

Visualization: The Safe Handling Loop
The following diagram illustrates the logical flow of the handling process, emphasizing the

"Stop/Go" decision nodes that prevent exposure.
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Click to download full resolution via product page

Figure 1: The "Safe Handling Loop" highlights two critical validation points (Yellow Diamonds)

where the researcher must verify safety systems before proceeding.

Emergency Response Procedures
In the event of exposure, immediate action mitigates long-term toxicity.[3]

Scenario Immediate Action Medical Follow-up

Ocular Exposure

Flush immediately for 15

minutes.[1][4][5] Hold eyelids

open to ensure irrigation of the

entire eye surface.

Seek ophthalmologist

evaluation. Ethiozin is a

moderate irritant.

Dermal Contact

Doff contaminated gloves

immediately. Wash skin with

soap and water (lipophilic

compounds require soap to

remove).

Monitor for irritation.[1][2][4]

Inhalation

Evacuate to fresh air.[1] If

breathing is difficult, administer

oxygen (trained personnel

only).

Monitor for respiratory distress

(coughing, tightness).

Spill (<10g)

Dampen spill with water (to

prevent dust), cover with

absorbent pads, and scoop

into hazardous waste.

Report to EHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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